Cas no 5835-68-7 (pth-histidine)

• Product Name: pth-histidine
• CAS No: 5835-68-7
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 948390
• PubChem ID: 3486739
• Update Time: 2025-04-19

pth-histidine Chemical and Physical Properties

Names and Identifiers

• pth-histidine
• PTH-DL-HISTIDINE
• 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one
• SCHEMBL14096375
• Oprea1_213339
• 5-[(1H-imidazol-4-yl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• DB-053192
• PTH-histidine dihydrochloride
• 5835-68-7
• A928737
• AKOS005536832
• pth-DL-histidine, AldrichCPR
• 5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
• 5-(1H-imidazol-4-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• HMS2865I20
• Oprea1_178907
• AMY23722
• STK700207
• 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• Histidine phenylthiohydantoin
• (S)-5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
• CHEMBL1454777
• DTXSID20392939
• BANMZNRKVSFJBK-UHFFFAOYSA-N
• 4-Imidazolidinone, 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxo-

• Inchi： 1S/C13H12N4OS/c18-12-11(6-9-7-14-8-15-9)16-13(19)17(12)10-4-2-1-3-5-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,19)
• InChI Key： BANMZNRKVSFJBK-UHFFFAOYSA-N
• SMILES： S=C1NC(C(N1C1C=CC=CC=1)=O)CC1=CN=CN1

Computed Properties

• Exact Mass: 272.07300
• Monoisotopic Mass: 272.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 499.7°C at 760 mmHg
• Flash Point: 256°C
• Refractive Index: 1.728
• PSA: 93.11000
• LogP: 1.63590

pth-histidine Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Storage Condition：−20°C